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Compound of Interest

Compound Name: 2-(2-Bromophenoxy)pyrazine
CAS No.: 129242-46-2
Cat. No.: B2615259
Get Quote
. J

Executive Summary

2-(2-Bromophenoxy)pyrazine (CAS: 129242-46-2) is a halogenated heterocyclic building
block frequently used in medicinal chemistry. Its disposal requires strict adherence to
Halogenated Organic Waste protocols. Improper disposal (e.g., mixing with non-halogenated
streams or drain disposal) creates significant safety risks, including the formation of corrosive
hydrobromic acid (HBr) during incineration and potential regulatory violations under EPA RCRA
and EU REACH guidelines.

This guide provides a self-validating workflow for the containment, classification, and
destruction of this compound.

Part 1: Chemical Profile & Hazard Identification

Understanding the physicochemical properties of this molecule is the first step in safe handling.
The presence of the pyrazine ring (nitrogen-rich) and the bromine atom dictates its waste
classification.
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Parameter

Data

Operational Implication

Chemical Name

2-(2-Bromophenoxy)pyrazine

Official manifest name.

CAS Number

129242-46-2

Use for inventory tracking and

waste tagging.

Molecular Formula

C10H7BrN20

Halogenated (Br) and
Nitrogenous (N).[1]

Physical State

Solid (typically)

Dust inhalation hazard;

requires particulate PPE.

Key Hazards (GHS)

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[2][3][4]
Irrit.)

Standard irritant protocols

apply.

Incompatibilities

Strong Oxidizers, Strong Acids

DO NOT mix in waste streams

with nitric acid or peroxides.

Waste Class

Halogenated Organic

Must be incinerated with acid

gas scrubbing.

Part 2: Imnmediate Safety & Spill Response

In the event of a spill, immediate containment is critical to prevent environmental release. The

following workflow utilizes a "Stop-Assess-Act” logic to ensure researcher safety.

Spill Response Protocol

o Evacuate & Ventilate: If the spill is significant (>5g or aerosolized), clear the immediate area.

e PPE Escalation: Don nitrile gloves (double-gloved recommended for organic solutions),

safety goggles, and a lab coat. If dust is present, use an N95 or P100 respirator.

o Containment: Surround the spill with absorbent pillows or inert clay. Do not use paper towels

for large liquid spills, as they increase flammability surface area.

¢ Neutralization/Collection: Sweep solids gently to avoid dust. For liquids, absorb completely.
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+ Decontamination: Clean the surface with a mild detergent and water. Collect all cleaning
materials into the hazardous waste bag.

Visualization: Spill Response Decision Matrix
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Figure 1: Decision matrix for responding to 2-(2-Bromophenoxy)pyrazine spills, prioritizing
respiratory protection for solids and containment for liquids.
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Part 3: Waste Segregation & Disposal Procedures

This is the most critical operational section. Because the molecule contains Bromine, it cannot
be processed in standard fuel-blending incinerators used for non-halogenated solvents (like
acetone or ethanol).

The "Halogen Rule" (Scientific Causality)

When halogenated compounds are incinerated, they produce acid gases (HBr, HCI).
e Non-Halogenated Stream: Incinerated at lower costs; often used as fuel.

o Halogenated Stream: Requires High-Temperature Incineration (>1100°C) with specific
scrubbers to neutralize the acidic byproducts and prevent the formation of dioxins.

o The Risk: Mislabeling this compound as "Non-Halogenated" can damage incinerator catalytic
beds and violate emissions permits.

Step-by-Step Disposal Protocol
Scenario A: Pure Solid Waste (Expired/Unused)
¢ Container: Use a wide-mouth high-density polyethylene (HDPE) jar.

o Labeling: Affix a hazardous waste tag.
o Constituents: "2-(2-Bromophenoxy)pyrazine".[5]
o Hazard Checkbox: Toxic, Irritant.[4]

¢ Segregation: Place in the "Solid Hazardous Waste" bin. Do not mix with sharps or biohazard
waste.

Scenario B: Reaction Mixture (in Solution)

e Solvent Compatibility: Ensure the solvent (e.g., DCM, DMF) is compatible with the waste
drum.

e Segregation: Pour into the Halogenated Solvent carboy (typically Red or White containers,
depending on facility color coding).
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o Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
brominated solute converts the entire mixture into Halogenated Waste.

e Labeling: Update the carboy log sheet to include "Brominated organics."

Visualization: Waste Stream Decision Tree
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Figure 2: Logic flow for waste stream selection. Note that dissolving the compound in a non-
halogenated solvent still results in a Halogenated Waste classification.

Part 4: Regulatory Compliance[4]
Adhering to these regulations ensures your facility avoids fines and maintains certification.
o EPA (United States):

o While not explicitly listed as a P- or U-listed waste by specific CAS, it falls under RCRA
characteristics for toxic/halogenated waste.

o Generator Status: The weight of this waste counts toward your monthly hazardous waste
generator status.

e REACH (Europe):

o Ensure the waste is classified under the European Waste Catalogue (EWC) code 07 01
03* (organic halogenated solvents, washing liquids and mother liquors) or 16 05 06*
(laboratory chemicals consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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